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Compound of Interest

Compound Name: CAY10535

Cat. No.: B110716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10535 is a potent and selective antagonist of the human thromboxane A₂ (TXA₂) receptor

β-isoform (TPβ), a member of the G protein-coupled receptor (GPCR) family. It demonstrates

significantly lower activity towards the TPα isoform, making it a valuable tool for investigating

the distinct physiological and pathological roles of TPβ. These application notes provide

detailed protocols for the proper dissolution and storage of CAY10535, as well as guidelines for

its use in common in vitro assays.

Physicochemical and Solubility Data
CAY10535 is supplied as a crystalline solid. Adherence to the following solubility and storage

guidelines is critical for maintaining the compound's integrity and ensuring experimental

reproducibility.
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Property Data

Molecular Formula C₁₈H₂₁N₃O₇S

Formula Weight 423.4 g/mol

Purity ≥98%

Formulation A crystalline solid

Solubility (at 25°C)

• DMSO: 20 mg/mL• DMF: 20 mg/mL• Ethanol:

10 mg/mL• DMF:PBS (pH 7.2) (1:3): 0.25

mg/mL

Storage Temperature Store at -20°C

Stability

As a crystalline solid, CAY10535 is stable for at

least four years when stored at -20°C.[1] To

ensure maximum stability, protect from light and

moisture.

Protocols for Dissolving and Storing CAY10535
Materials Required

CAY10535 solid

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile, amber-colored microcentrifuge tubes or glass vials

Calibrated micropipettes

Vortex mixer

Optional: Sonicator

Protocol for Preparing a High-Concentration Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.
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Equilibration: Allow the vial of CAY10535 to equilibrate to room temperature for 15-20

minutes before opening to prevent condensation.

Weighing: For the highest accuracy, it is recommended to use the entire contents of the

manufacturer's vial. If weighing is necessary, use an analytical balance in a chemical fume

hood.

Solvent Addition:

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to

the vial. For example, to a 1 mg vial of CAY10535 (Formula Weight: 423.4 g/mol ), add

236.2 µL of DMSO.

Calculation: Volume (L) = Mass (g) / (Formula Weight ( g/mol ) x Molar Concentration

(mol/L))

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If necessary, briefly sonicate the solution in a water bath to aid dissolution. Visually inspect

the solution to ensure no particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber-colored microcentrifuge tubes.

Store the aliquots at -20°C. When stored properly, the stock solution in DMSO should be

stable for several months.

Protocol for Preparing Aqueous Working Solutions
For most cell-based assays, the high-concentration stock solution in an organic solvent must

be further diluted in an aqueous buffer or cell culture medium.
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Intermediate Dilution (Optional but Recommended): To minimize the precipitation of the

compound, it is advisable to perform a serial dilution. First, dilute the 10 mM stock solution in

a smaller volume of the final aqueous buffer.

Final Dilution: Add the required volume of the stock or intermediate solution to the pre-

warmed cell culture medium or assay buffer to achieve the desired final concentration.

Important: Add the stock solution to the aqueous medium while gently vortexing or swirling

the tube to ensure rapid and uniform mixing.

The final concentration of the organic solvent (e.g., DMSO) in the cell culture medium

should be kept to a minimum, typically ≤0.1%, to avoid solvent-induced cellular toxicity.

Usage: Use the freshly prepared aqueous working solution immediately. Do not store

aqueous solutions of CAY10535 for extended periods.

Experimental Protocols and Applications
CAY10535 is a selective antagonist of the TPβ receptor and can be used in various in vitro

assays to study thromboxane A₂ signaling.

Inhibition of U46619-Induced Calcium Mobilization in
HEK293 Cells
This protocol outlines a method to assess the antagonistic activity of CAY10535 on the TPβ

receptor expressed in Human Embryonic Kidney 293 (HEK293) cells. The thromboxane A₂

mimetic, U46619, is used to stimulate the receptor and induce an increase in intracellular

calcium.

Materials:

HEK293 cells stably or transiently expressing the human TPβ receptor

Cell culture medium (e.g., DMEM with 10% FBS)

CAY10535 stock solution (10 mM in DMSO)

U46619 stock solution (e.g., 1 mM in DMSO)
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Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

96-well black, clear-bottom microplates

Fluorescence plate reader with kinetic reading capabilities and liquid handling

Protocol:

Cell Seeding: Seed the TPβ-expressing HEK293 cells into a 96-well plate at a density that

will result in a confluent monolayer on the day of the assay. Incubate at 37°C and 5% CO₂.

Dye Loading: On the day of the assay, remove the culture medium and load the cells with a

calcium-sensitive dye according to the dye manufacturer's protocol. This typically involves a

30-60 minute incubation at 37°C.

Cell Washing: After incubation, gently wash the cells with the assay buffer to remove any

extracellular dye.

Compound Pre-incubation: Add varying concentrations of CAY10535 (prepared in assay

buffer) to the wells. Include a vehicle control (e.g., 0.1% DMSO in assay buffer). Incubate for

15-30 minutes at room temperature or 37°C. A typical concentration range to test for

CAY10535 would be from 1 nM to 10 µM.

Calcium Mobilization Measurement:

Place the plate in the fluorescence plate reader and begin kinetic measurement of the

fluorescence signal.

After establishing a stable baseline reading for approximately 15-30 seconds, inject a

solution of U46619 to achieve a final concentration that elicits a submaximal response

(e.g., EC₈₀, typically in the nanomolar range).

Continue recording the fluorescence signal for at least 60-120 seconds to capture the

peak calcium response.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The change in fluorescence intensity corresponds to the change in

intracellular calcium concentration. The antagonistic effect of CAY10535 is determined by the

reduction in the U46619-induced calcium signal. Calculate the IC₅₀ value by plotting the

percentage of inhibition against the logarithm of the CAY10535 concentration.

Signaling Pathway and Experimental Workflow
Diagrams
Thromboxane A₂ Receptor (TPβ) Signaling Pathway
The following diagram illustrates the canonical signaling pathway of the TPβ receptor and the

point of inhibition by CAY10535. Activation of the TPβ receptor by its agonist, thromboxane A₂

(or the mimetic U46619), leads to the activation of Gq/11 and G12/13 proteins. Gq/11

activation stimulates Phospholipase C (PLC), which in turn generates inositol trisphosphate

(IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium from the

endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). G12/13 activation

engages the Rho/Rho-kinase pathway, influencing cell contraction and migration. CAY10535
acts as a competitive antagonist, blocking the binding of the agonist to the TPβ receptor and

thereby inhibiting these downstream signaling events.
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Caption: TPβ receptor signaling pathway and inhibition by CAY10535.
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Experimental Workflow for Assessing CAY10535
Antagonism
The following diagram outlines a typical experimental workflow for evaluating the antagonistic

properties of CAY10535 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Create a Flowchart using Graphviz Dot - Prashant Mhatre - Medium [medium.com]

To cite this document: BenchChem. [Application Notes and Protocols for CAY10535].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110716#how-to-dissolve-and-store-cay10535]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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